N-benzyl-N-(2,3-dichlorobenzyl)-N',N'-dimethyl-1,2-ethanediamine

• IUPAC Name: N'-benzyl-N'-[(2,3-dichlorophenyl)methyl]-N,N-dimethylethane-1,2-diamine
• InChI: InChI=1S/C18H22Cl2N2/c1-21(2)11-12-22(13-15-7-4-3-5-8-15)14-16-9-6-10-17(19)18(16)20/h3-10H,11-14H2,1-2H3
• InChI Key: KGIBLOMYBKNRFW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(CC1=CC=CC=C1)CC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C18H22Cl2N2
• Molecular Weight: 337.3 g/mol

Description

N-benzyl-N-(2,3-dichlorobenzyl)-N',N'-dimethyl-1,2-ethanediamine, also known as BDCB, is a chemical compound that has been extensively studied for its potential use as an antimalarial drug. BDCB belongs to the class of diamine compounds, which have been shown to have potent antimalarial activity.

Mechanism of Action

The exact mechanism of action of N-benzyl-N-(2,3-dichlorobenzyl)-N',N'-dimethyl-1,2-ethanediamine is not fully understood, but it is believed to act by inhibiting the heme detoxification pathway in the malaria parasite. This leads to the accumulation of toxic heme in the parasite, ultimately leading to its death.
Biochemical and Physiological Effects:
N-benzyl-N-(2,3-dichlorobenzyl)-N',N'-dimethyl-1,2-ethanediamine has been shown to have low toxicity in vitro and in vivo. In rats, N-benzyl-N-(2,3-dichlorobenzyl)-N',N'-dimethyl-1,2-ethanediamine has been shown to have no significant effects on body weight, food consumption, or organ weight. N-benzyl-N-(2,3-dichlorobenzyl)-N',N'-dimethyl-1,2-ethanediamine has also been shown to have no significant effects on liver function or hematological parameters.

Advantages and Limitations for Lab Experiments

One advantage of N-benzyl-N-(2,3-dichlorobenzyl)-N',N'-dimethyl-1,2-ethanediamine is its potent antimalarial activity against both chloroquine-sensitive and chloroquine-resistant strains of the malaria parasite. However, one limitation is that N-benzyl-N-(2,3-dichlorobenzyl)-N',N'-dimethyl-1,2-ethanediamine has not yet been tested in humans, so its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for research on N-benzyl-N-(2,3-dichlorobenzyl)-N',N'-dimethyl-1,2-ethanediamine. One direction is to further investigate its mechanism of action and its potential use in combination with other antimalarial drugs. Another direction is to test its safety and efficacy in humans, with the ultimate goal of developing it as a new antimalarial drug. Additionally, N-benzyl-N-(2,3-dichlorobenzyl)-N',N'-dimethyl-1,2-ethanediamine could be investigated for its potential use in other parasitic diseases.

Scientific Research Applications

N-benzyl-N-(2,3-dichlorobenzyl)-N',N'-dimethyl-1,2-ethanediamine has been extensively studied for its potential use as an antimalarial drug. In vitro studies have shown that N-benzyl-N-(2,3-dichlorobenzyl)-N',N'-dimethyl-1,2-ethanediamine has potent activity against both chloroquine-sensitive and chloroquine-resistant strains of the malaria parasite, Plasmodium falciparum. In vivo studies in mice have also shown that N-benzyl-N-(2,3-dichlorobenzyl)-N',N'-dimethyl-1,2-ethanediamine has significant antimalarial activity.